Cas no 1226983-32-9 (Sulfo-SDAD)

• Product Name: Sulfo-SDAD
• CAS No: 1226983-32-9
• MF: C₁₄H₁₉N₄NaO₈S₃
• MW: 490.507430315018
• CID: 5177381
• PubChem ID: 124202976
• Update Time: 2025-09-24

Sulfo-SDAD Chemical and Physical Properties

Names and Identifiers

• Sulfo-SDAD
• Sodium 1-(3-((2-(3-(3-methyl-3H-diazirin-3-yl)propanamido)ethyl)disulfanyl)propanoyloxy)-2,5-dioxopyrrolidine-3-sulfonate
• Sulfo-SDAD (Sulfo-NHS-SS-Diazirine) (sulfosuccinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate]
• Sulfo-SDAD(Sulfo-NHS-SS-Diazirine) (sulfosuccinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate]
• CS-0181317
• Sodium 1-((3-((2-(3-(3-methyl-3H-diazirin-3-yl)propanamido)ethyl)disulfanyl)propanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate
• sodium;1-[3-[2-[3-(3-methyldiazirin-3-yl)propanoylamino]ethyldisulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• MFCD28899434
• 1226983-32-9

• Inchi： 1S/C14H20N4O8S3.Na/c1-14(16-17-14)4-2-10(19)15-5-7-28-27-6-3-12(21)26-18-11(20)8-9(13(18)22)29(23,24)25;/h9H,2-8H2,1H3,(H,15,19)(H,23,24,25);/q;+1/p-1
• InChI Key： BTBHSSBEJHAIAF-UHFFFAOYSA-M
• SMILES： S(C1C(N(C(C1)=O)OC(CCSSCCNC(CCC1(C)N=N1)=O)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 490.02627138g/mol
• Monoisotopic Mass: 490.02627138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 811
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234

Additional information on Sulfo-SDAD

Introduction to Sulfo-SDAD (CAS No: 1226983-32-9)

Sulfo-SDAD, chemically known as Sulfated Spermidine Analog, is a compound with the CAS number 1226983-32-9. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The sulfation of spermidine derivatives has been extensively studied for its ability to enhance bioavailability and improve cellular uptake, making it a promising candidate for various medical interventions.

The chemical structure of Sulfo-SDAD incorporates a sulfate group, which is known to increase the water solubility of the molecule. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug delivery. The sulfate moiety also contributes to the compound's ability to interact with biological targets, thereby enhancing its efficacy in biological systems.

Recent research has highlighted the potential of Sulfo-SDAD in neuroprotective therapies. Studies have shown that this compound can cross the blood-brain barrier more effectively than its non-sulfated counterpart, suggesting its utility in treating neurodegenerative diseases. The ability of Sulfo-SDAD to modulate neurotransmitter release and protect against oxidative stress has been demonstrated in preclinical models, making it a compelling area of investigation for future clinical trials.

In addition to its neuroprotective properties, Sulfo-SDAD has also been explored for its role in antioxidant and anti-inflammatory applications. The sulfate group enhances the compound's ability to scavenge free radicals and reduce inflammation, which are key mechanisms in many chronic diseases. Preliminary studies have indicated that Sulfo-SDAD can significantly reduce markers of inflammation and oxidative stress in vitro and in vivo, paving the way for potential therapeutic use in conditions such as arthritis and cardiovascular disease.

The synthesis of Sulfo-SDAD involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the sulfation of spermidine using an appropriate sulfating agent, followed by purification and characterization of the final product. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the structural integrity and purity of Sulfo-SDAD.

The pharmacokinetic profile of Sulfo-SDAD has been a subject of extensive investigation. Studies have shown that this compound exhibits a favorable pharmacokinetic profile with moderate bioavailability and a prolonged half-life. These characteristics make it an attractive candidate for once-daily dosing regimens, improving patient compliance and convenience. Furthermore, the compound's stability under various storage conditions enhances its practicality for clinical use.

One of the most intriguing aspects of Sulfo-SDAD is its potential role in gene therapy. Research has suggested that this compound can enhance the transfection efficiency of nucleic acids by facilitating their delivery into target cells. The sulfate group aids in stabilizing nucleic acid complexes, thereby improving their stability during transit through biological systems. This property makes Sulfo-SDAD a promising candidate for developing novel gene delivery vectors.

The safety profile of Sulfo-SDAD has been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety profile and potential interactions with other drugs. Clinical trials are currently underway to assess its efficacy and safety in humans.

The future prospects of Sulfo-SDAD are vast and exciting. Ongoing research is exploring its potential applications in cancer therapy, where it may act as an adjuvant agent to enhance the effectiveness of existing treatments. Additionally, studies are investigating its role in managing metabolic disorders by improving insulin sensitivity and glucose uptake in target tissues.

In conclusion, Sulfo-SDAD (CAS No: 1226983-32-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural properties, coupled with its favorable pharmacokinetic profile, make it a promising candidate for treating various diseases. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in modern medicine.